Cas no 2228618-33-3 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine)

• Product Name: 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine
• CAS No: 2228618-33-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6568322
• PubChem ID: 165974165
• Update Time: 2025-10-28

3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine
• 3-[(2,2-dimethyl-1,3-dioxolan-4-yl)oxy]pyrrolidine
• 2228618-33-3
• EN300-1988090

• Inchi： 1S/C9H17NO3/c1-9(2)11-6-8(13-9)12-7-3-4-10-5-7/h7-8,10H,3-6H2,1-2H3
• InChI Key： ZVYZZLRHHCOAMR-UHFFFAOYSA-N
• SMILES： O(C1COC(C)(C)O1)C1CNCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine

3-(2,2-Dimethyl-1,3-Dioxolan-4-yl)Oxypyrrolidine: A Comprehensive Overview

The compound 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine, identified by the CAS number 2228618-33-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The dioxolane ring and the pyrrolidine moiety are key structural features that contribute to its versatility. Recent studies have highlighted its role in drug delivery systems and as an intermediate in the synthesis of bioactive compounds.

The synthesis of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine involves a series of well-established organic reactions. The dioxolane ring is typically formed through a cyclization process involving a diol and a carbonyl compound. This reaction is often catalyzed by acid or base, depending on the specific conditions. The pyrrolidine ring is introduced via a nucleophilic addition followed by cyclization. Researchers have explored various catalysts to optimize the reaction yield and selectivity, with recent advancements focusing on green chemistry approaches.

The chemical structure of this compound plays a crucial role in its functionality. The dioxolane ring provides stability and rigidity to the molecule, while the pyrrolidine moiety introduces flexibility and hydrogen bonding capabilities. These properties make it an ideal candidate for use in pharmaceuticals, where molecular rigidity and flexibility are often required for optimal drug performance. Recent studies have demonstrated its potential as a prodrug carrier, where it can be cleaved under specific physiological conditions to release active pharmacological agents.

In terms of applications, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine has shown promise in the development of biodegradable polymers. Its ability to form stable polymer networks makes it a valuable component in materials science. Additionally, it has been investigated for its role in enhancing drug solubility and bioavailability. Recent research has focused on its use in nanotechnology-based drug delivery systems, where it serves as a stabilizing agent for nanoparticles.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the dioxolane ring exhibits significant electron-withdrawing effects, which influence the overall reactivity of the molecule. These findings have been instrumental in designing more efficient synthetic pathways and predicting the behavior of similar compounds in different chemical environments.

Moreover, the compound's interaction with biological systems has been a topic of extensive research. In vitro studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent or as a component in anticancer drug formulations. Researchers are currently exploring its mechanism of action and optimizing its pharmacokinetic properties to enhance therapeutic efficacy.

In conclusion, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxypyrrolidine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.